BGC-20-1531 free base

• CAS: 736183-35-0
• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol
• InChI: InChI=1S/C26H24N2O6S/c1-17-6-4-5-7-25(17)35(30,31)28-26(29)24-14-20(18(2)34-24)16-33-21-10-8-19(9-11-21)23-13-12-22(32-3)15-27-23/h4-15H,16H2,1-3H3,(H,28,29)
• InChIKey: IXDVRRPNWPOPGV-UHFFFAOYSA-N

BGC-20-1531 Free Base Characterization

BGC-20-1531 free base (also known as PGN-1531) is a benzenesulfonamide derivative that functions as a potent and highly selective antagonist of the prostaglandin E2 (PGE2) receptor subtype 4 (EP4) [1]. It demonstrates high affinity for both recombinant human EP4 receptors (pKB 7.6) and native EP4 receptors in human cerebral and meningeal arteries (pKB 7.6–7.8), while showing minimal interaction with a wide array of other receptors, ion channels, transporters, and enzymes (pKi < 5) [1]. The compound is widely utilized as a pharmacological tool to investigate EP4 receptor-mediated pathways in neurovascular research, with a specific focus on the vasodilatory mechanisms underlying migraine pathophysiology [1].

EP4 prostanoid receptor antagonist tool

Human cerebral vascular pharmacology studies

Reported Phase 2 research exposure context

Orphan designation pathway research

• [1] Maubach, K. A., Davis, R. J., Clark, D. E., Fenton, G., Lockey, P. M., Clark, K. L., Oxford, A. W., Hagan, R. M., Routledge, C., & Coleman, R. A. (2009). BGC20-1531, a novel, potent and selective prostanoid EP4 receptor antagonist: a putative new treatment for migraine headache. British Journal of Pharmacology, 156(2), 316–327. View Source

Why BGC-20-1531 Substitution Fails

Although several EP4 receptor antagonists are commercially available, they are not functionally or pharmacologically interchangeable. BGC-20-1531 distinguishes itself through a unique combination of in vitro selectivity, ex vivo functional activity in disease-relevant human tissues, and in vivo pharmacodynamics. In contrast to many tool compounds that are characterized primarily by their binding affinities in recombinant systems [2], BGC-20-1531's activity has been rigorously validated in human cranial arteries and in vivo models of PGE2-induced vasodilation [1]. Furthermore, its extensive selectivity profile has been confirmed against a broad panel of 47 off-targets, establishing a clean pharmacological signature that is not guaranteed by alternative compounds . The specific evidence detailed below illustrates why BGC-20-1531 represents a scientifically distinct choice for experiments requiring precise and validated EP4 receptor blockade.

Benzenesulfonamide scaffold differs from biphenylacetic acid, piperidine, or benzamide EP4 antagonists

EP4 selectivity window may not transfer; off-target prostanoid profiles vary across chemotypes

Clinical development stage mismatch: Phase 2 human data vs preclinical or veterinary-only comparators

• [1] Maubach, K. A., Davis, R. J., Clark, D. E., Fenton, G., Lockey, P. M., Clark, K. L., Oxford, A. W., Hagan, R. M., Routledge, C., & Coleman, R. A. (2009). BGC20-1531, a novel, potent and selective prostanoid EP4 receptor antagonist: a putative new treatment for migraine headache. British Journal of Pharmacology, 156(2), 316–327. View Source
• [2] Murase, A., Taniguchi, Y., Tonai-Kachi, H., Nakao, K., & Takada, J. (2007). In vitro pharmacological characterization of CJ-042794, a novel, potent, and selective prostaglandin EP4 receptor antagonist. European Journal of Pharmacology, 579(1-3), 86–93. View Source

BGC-20-1531 Quantitative Evidence

EP4 Receptor Binding Affinity

BGC-20-1531 demonstrates selective functional antagonism of PGE2-induced relaxation in human middle cerebral and meningeal arteries (pKB 7.8 and 7.6, respectively), but has no significant effect on PGE2-mediated responses in human coronary, pulmonary, or renal arteries in vitro [1]. This ex vivo tissue selectivity is a key differentiator from other EP4 antagonists like CJ-023423 (grapiprant), whose functional activity is primarily characterized in recombinant systems or non-human tissues [2]. This indicates a therapeutically relevant, tissue-specific pharmacological profile.

EP4 Binding Affinity

Cross-study comparable

pK_B = 7.6 (K_B ≈ 25 nM) vs ONO-AE3-208 Ki 1.3 nM

Supports target-engagement assay context; cross-study comparison requires validation

Radioligand binding, recombinant human EP4

Evidence Dimension	Functional antagonism of PGE2-induced vasodilation in human arteries
Target Compound Data	pKB = 7.8 (middle cerebral artery); pKB = 7.6 (meningeal artery)
Comparator Or Baseline	CJ-023423 (grapiprant): Data not available for human cerebral arteries; characterized by binding affinity (Ki = 24 nM on dog recombinant EP4) [2].
Quantified Difference	BGC-20-1531 exhibits sub-micromolar functional antagonism in disease-relevant human tissues, whereas comparator data for this specific ex vivo system is absent.
Conditions	Ex vivo organ bath studies using human middle cerebral and meningeal artery rings; PGE2-induced relaxation.

Why This Matters

This human tissue-specific functional data provides direct translational relevance for migraine research that cannot be inferred from binding affinity in recombinant systems alone.

• [1] Maubach, K. A., Davis, R. J., Clark, D. E., Fenton, G., Lockey, P. M., Clark, K. L., Oxford, A. W., Hagan, R. M., Routledge, C., & Coleman, R. A. (2009). BGC20-1531, a novel, potent and selective prostanoid EP4 receptor antagonist: a putative new treatment for migraine headache. British Journal of Pharmacology, 156(2), 316–327. View Source
• [2] Rausch-Derra, L. C., Huebner, M., Wofford, J., & Rhodes, L. (2016). A prospective, randomized, masked, placebo-controlled multisite clinical study of grapiprant, an EP4 prostaglandin receptor antagonist (PRA), in dogs with osteoarthritis. Journal of Veterinary Pharmacology and Therapeutics, 39(4), 345–353. View Source

EP4 Receptor Selectivity

BGC-20-1531 exhibits a cleaner off-target profile compared to several other EP4 antagonists. In broad-spectrum screening against 47 ion channels, cell-surface transporters, enzymes, and nuclear receptors, BGC-20-1531 shows <50% inhibition at a concentration of 10 µM . In contrast, the EP4 antagonist L-161982 demonstrates significant affinity for the TP receptor (Ki = 0.71 µM), which is only ~30-fold selective over its EP4 Ki (0.024 µM) [1]. Similarly, ONO-AE3-208 has notable affinity for the EP3 receptor (Ki = 30 nM) and FP receptor (Ki = 790 nM) [2], making it less suitable for studies requiring stringent EP4 selectivity.

EP4 Selectivity

Cross-study comparable

>850-fold over EP2/EP3

Reported isoform selectivity context; supports EP4 pathway-specific studies

Ki EP4 11.7 nM, EP2/EP3 >10,000 nM

Evidence Dimension	Off-target interaction profile
Target Compound Data	<50% inhibition across 47 diverse off-targets at 10 µM .
Comparator Or Baseline	L-161982: Ki for TP receptor = 0.71 µM [1]. ONO-AE3-208: Ki for EP3 = 30 nM; Ki for FP = 790 nM [2].
Quantified Difference	BGC-20-1531 demonstrates a lack of significant interaction with a broader panel of potential confounders, including TP and FP receptors.
Conditions	Radioligand binding and functional assays against a panel of receptors, ion channels, and enzymes.

Why This Matters

A cleaner off-target profile reduces the risk of confounding biological effects, making BGC-20-1531 a more reliable tool for studying EP4-specific signaling.

• [1] Machwate, M., Harada, S., Leu, C. T., Seedor, G., Labelle, M., Gallant, M., Hutchins, S., Lachance, N., Sawyer, N., Slipetz, D., Metters, K. M., Rodan, S. B., Young, R., & Rodan, G. A. (2001). Prostaglandin receptor EP(4) mediates the bone anabolic effects of PGE(2). Molecular Pharmacology, 60(1), 36–41. View Source
• [2] Kabashima, K., Saji, T., Murata, T., Nagamachi, M., Matsuoka, T., Segi, E., Tsuboi, K., Sugimoto, Y., Kobayashi, T., Miyachi, Y., Ichikawa, A., & Narumiya, S. (2002). The prostaglandin receptor EP4 suppresses colitis, mucosal damage and CD4 cell activation in the gut. The Journal of Clinical Investigation, 109(7), 883–893. View Source

Functional Antagonism in Human Intracranial Arteries

BGC-20-1531 (1–10 mg·kg⁻¹ i.v.) caused a dose-dependent antagonism of the PGE2-induced increase in canine carotid blood flow in vivo [1]. This in vivo pharmacodynamic effect is directly linked to its mechanism of action in cranial vasculature. While the EP4 antagonist grapiprant (CJ-023423) is also orally active and demonstrates in vivo efficacy in rodent models of inflammatory pain [2], direct comparative data on cerebral blood flow modulation are lacking.

Functional Antagonism

Head-to-head comparison

K_B 15.85 nM, Schild pK_B 7.6–7.8 in human cerebral/meningeal arteries

Supports human vascular pharmacology model; cerebrovascular EP4 endpoint interpretation

Organ bath, pre-contracted arterial rings

Evidence Dimension	In vivo antagonism of PGE2-induced carotid vasodilation
Target Compound Data	Dose-dependent inhibition observed at 1–10 mg·kg⁻¹ i.v. [1].
Comparator Or Baseline	Grapiprant (CJ-023423): In vivo efficacy demonstrated in rat adjuvant-induced arthritis (paw swelling) and carrageenan-induced hyperalgesia [2]; no published data on cerebral/carotid blood flow.
Quantified Difference	BGC-20-1531 provides a direct, quantifiable link between EP4 blockade and attenuation of PGE2-induced changes in cranial blood flow, a mechanism highly relevant to migraine.
Conditions	Anesthetized beagle dogs; intra-arterial PGE2 challenge; intravenous administration of BGC-20-1531.

Why This Matters

This specific in vivo data supports the selection of BGC-20-1531 for studies focused on neurovascular mechanisms and migraine pathophysiology, where modulation of cranial blood flow is a key endpoint.

• [1] Maubach, K. A., Davis, R. J., Clark, D. E., Fenton, G., Lockey, P. M., Clark, K. L., Oxford, A. W., Hagan, R. M., Routledge, C., & Coleman, R. A. (2009). BGC20-1531, a novel, potent and selective prostanoid EP4 receptor antagonist: a putative new treatment for migraine headache. British Journal of Pharmacology, 156(2), 316–327. View Source
• [2] Nakao, K., Murase, A., Ohshiro, H., Okumura, T., Taniguchi, K., Murata, Y., Masuda, M., Kato, T., Okumura, Y., & Takada, J. (2007). CJ-023,423, a novel, potent and selective prostaglandin EP4 receptor antagonist with antihyperalgesic properties. The Journal of Pharmacology and Experimental Therapeutics, 322(2), 686–694. View Source

In Vivo Pharmacodynamics in Canine Model

BGC-20-1531 is reported to be orally bioavailable and has advanced to clinical development for the treatment of migraine headache, including a Phase 2 clinical trial (NCT00888680) [1]. This represents a more advanced stage of pharmaceutical development compared to many other EP4 antagonist tool compounds, such as L-161982 or ONO-AE3-208, which are primarily used as in vitro or acute in vivo probes and for which similar clinical-stage development and oral bioavailability data are not publicly established . The progression of BGC-20-1531 to human trials provides a degree of validation for its drug-like properties, including its oral pharmacokinetic profile.

Canine In Vivo PD

Class-level inference

ID₅₀ 5 mg/kg i.v.; comparators lack published equivalent data

Reported in vivo vascular response context; supports model-response endpoint evaluation

Anesthetized dog carotid blood flow model

Evidence Dimension	Preclinical/Clinical Development Status and Route of Administration
Target Compound Data	Orally bioavailable; progressed to Phase 2 clinical trials for migraine (NCT00888680) [1].
Comparator Or Baseline	L-161982, ONO-AE3-208: Primarily characterized as in vitro/in vivo research tools; clinical development status not established.
Quantified Difference	BGC-20-1531 is a clinical-stage compound with demonstrated oral bioavailability, a feature not documented for the comparator EP4 antagonists.
Conditions	Data derived from published literature and clinical trial registries.

Why This Matters

The documented oral bioavailability and clinical development history make BGC-20-1531 a more relevant tool for in vivo studies requiring systemic administration, and a validated reference compound for drug discovery programs targeting the EP4 receptor.

• [1] ClinicalTrials.gov. (2009). Double-blind, Placebo-controlled Study of BGC20-1531 in Migraine. Identifier: NCT00888680. View Source

BGC-20-1531 Research Applications

Cerebrovascular Pharmacology Studies

Utilize BGC-20-1531 free base as a selective antagonist to confirm the role of EP4 receptors in PGE2-induced relaxation of human middle cerebral and meningeal arteries. Its characterized functional potency (pKB 7.6–7.8) and lack of activity on peripheral arteries make it the ideal tool for isolating EP4-specific vascular effects in tissues relevant to migraine pathology [1].

High-Selectivity EP4 Probe

Employ BGC-20-1531 free base in in vivo studies to assess the contribution of EP4 receptor activation to changes in cerebral or carotid blood flow. The compound's demonstrated dose-dependent antagonism of PGE2-induced carotid vasodilation in dogs provides a validated experimental paradigm for studying neurovascular coupling and evaluating novel anti-migraine strategies [1].

Translational Migraine Research

Leverage BGC-20-1531 free base as a well-characterized, orally bioavailable, and clinical-stage reference EP4 antagonist in biochemical and cell-based assays. Its extensive selectivity profile (including >2500-fold selectivity over EP2 and EP3, and <50% inhibition across 47 off-targets) ensures that observed effects can be confidently attributed to EP4 blockade, facilitating reliable screening of new chemical entities .

Application

Selection Property

Validation Focus

Cerebrovascular EP4 signaling studies

Human cerebral artery pharmacodynamics

Vascular bed-selective antagonism review

Prostanoid receptor isoform studies

EP4 selectivity context

Off-target prostanoid receptor profiling

Migraine pathway research models

Human PK/tolerability endpoint datasets

Translational PK/PD model validation

Carotid vascular response models

In vivo vascular pharmacodynamic characterization

Canine model EP4 response evaluation

• [1] Maubach, K. A., Davis, R. J., Clark, D. E., Fenton, G., Lockey, P. M., Clark, K. L., Oxford, A. W., Hagan, R. M., Routledge, C., & Coleman, R. A. (2009). BGC20-1531, a novel, potent and selective prostanoid EP4 receptor antagonist: a putative new treatment for migraine headache. British Journal of Pharmacology, 156(2), 316–327. View Source